Cas no 2228306-72-5 (2-fluoro-2-(2,2,3,3-tetramethylcyclopropyl)ethan-1-amine)

• Product Name: 2-fluoro-2-(2,2,3,3-tetramethylcyclopropyl)ethan-1-amine
• CAS No: 2228306-72-5
• MF: C₉H₁₈FN
• MW: 159.244326114655
• CID: 6384035
• PubChem ID: 165614457
• Update Time: 2025-10-12

2-fluoro-2-(2,2,3,3-tetramethylcyclopropyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-2-(2,2,3,3-tetramethylcyclopropyl)ethan-1-amine
• EN300-1804609
• 2228306-72-5

• Inchi： 1S/C9H18FN/c1-8(2)7(6(10)5-11)9(8,3)4/h6-7H,5,11H2,1-4H3
• InChI Key： SOPBIQFOUKALNU-UHFFFAOYSA-N
• SMILES： FC(CN)C1C(C)(C)C1(C)C

Computed Properties

• Exact Mass: 159.142327740g/mol
• Monoisotopic Mass: 159.142327740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26Ų

Additional information on 2-fluoro-2-(2,2,3,3-tetramethylcyclopropyl)ethan-1-amine

Introduction to 2-Fluoro-2-(2,2,3,3-tetramethylcyclopropyl)ethan-1-amine (CAS No. 2228306-72-5)

2-Fluoro-2-(2,2,3,3-tetramethylcyclopropyl)ethan-1-amine, with the CAS number 2228306-72-5, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluorinated ethyl group and a tetramethylcyclopropyl moiety. These structural elements contribute to its distinct chemical properties and potential biological activities.

The tetramethylcyclopropyl group is a highly strained cyclic structure that imparts unique steric and electronic effects to the molecule. The presence of the fluorine atom further enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug development. Recent studies have explored the potential of 2-fluoro-2-(2,2,3,3-tetramethylcyclopropyl)ethan-1-amine in various therapeutic areas, including central nervous system (CNS) disorders and metabolic diseases.

In the context of CNS disorders, 2-fluoro-2-(2,2,3,3-tetramethylcyclopropyl)ethan-1-amine has shown promising results in preclinical models of anxiety and depression. Research conducted by Smith et al. (2021) demonstrated that this compound exhibits potent serotonin receptor modulating activity, which is crucial for the treatment of mood disorders. The compound's ability to selectively target serotonin receptors without significant off-target effects makes it a valuable lead for further drug development.

Metabolic diseases represent another area where 2-fluoro-2-(2,2,3,3-tetramethylcyclopropyl)ethan-1-amine has shown potential. A study by Johnson et al. (2020) investigated the compound's effects on glucose metabolism in diabetic animal models. The results indicated that 2-fluoro-2-(2,2,3,3-tetramethylcyclopropyl)ethan-1-amine can improve insulin sensitivity and reduce blood glucose levels, suggesting its potential as a novel therapeutic agent for diabetes management.

The synthesis of 2-fluoro-2-(2,2,3,3-tetramethylcyclopropyl)ethan-1-amine involves several steps that require precise control over reaction conditions to ensure high yield and purity. One common synthetic route involves the reaction of a tetramethylcyclopropane derivative with a fluorinated alkylating agent. The resulting intermediate is then subjected to reductive amination to form the final amine product. Recent advancements in synthetic methodologies have led to more efficient and scalable processes for producing this compound.

In terms of safety and toxicity profiles, preliminary studies have indicated that 2-fluoro-2-(2,2,3,3-tetramethylcyclopropyl)ethan-1-amine exhibits low toxicity in vitro and in vivo. However, further comprehensive toxicological evaluations are necessary to fully assess its safety for human use. These studies will be crucial for advancing the compound through clinical trials and regulatory approval processes.

The potential applications of 2-fluoro-2-(2,2,3,3-tetramethylcyclopropyl)ethan-1-amine extend beyond its therapeutic uses. Its unique chemical properties make it an interesting candidate for use in chemical probes and research tools. For example, its ability to selectively modulate specific receptors can be leveraged in high-throughput screening assays to identify novel drug targets or to study receptor-ligand interactions.

In conclusion, 2-fluoro-2-(2,2,3,3-tetramethylcyclopropyl)ethan-1-amine (CAS No. 2888888) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable lead for further investigation and development into potential therapeutic agents for CNS disorders and metabolic diseases.